9-methyl-6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-9H-purine

• IUPAC Name: 9-methyl-6-[4-(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazin-1-yl]purine
• InChI: InChI=1S/C18H22N8/c1-12-22-14-5-3-4-13(14)16(23-12)25-6-8-26(9-7-25)18-15-17(19-10-20-18)24(2)11-21-15/h10-11H,3-9H2,1-2H3
• InChI Key: DQNNVGDNJHUYNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(CCC2)C(=N1)N3CCN(CC3)C4=NC=NC5=C4N=CN5C
• Molecular Formula: C18H22N8
• Molecular Weight: 350.4 g/mol
• CAS No.: 2640948-42-9

Description

9-Methyl-6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-9H-purine is a synthetic purine-based chemical compound designed for research applications. Compounds featuring a purine core linked to a piperazine-substituted cyclopentapyrimidine, like this one, are of significant interest in medicinal chemistry and oncology research. Structurally similar purine analogs have demonstrated potent in vitro anticancer activity against a range of human cancer cell lines, including liver (Huh7), colon (HCT116), and breast (MCF7) carcinomas . The molecular framework is frequently investigated for its potential to modulate key cellular signaling pathways. Research on analogous molecules indicates that this class of compounds can act as intracellular kinase inhibitors, selectively targeting kinases such as Anaplastic Lymphoma Kinase (ALK) and Bruton's Tyrosine Kinase (BTK) . Inhibition of these kinases can lead to the downstream suppression of pro-survival signals, a reduction in phosphorylated Src and retinoblastoma (Rb) protein levels, and subsequent induction of apoptosis (programmed cell death) in cancer cells . Furthermore, the related Akt kinase inhibitor Ipatasertib (GDC-0068) also contains the 5H,6H,7H-cyclopenta[d]pyrimidin-4-yl)piperazine motif, underscoring the importance of this structural feature in targeting oncogenic signaling . This compound is provided exclusively for research purposes in laboratory settings. It is not intended for diagnostic, therapeutic, or any human or veterinary use. Researchers should handle this material with appropriate safety precautions.

Biological Activity

The compound 9-methyl-6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-9H-purine is a novel purine derivative that has garnered interest for its potential biological activities. This article explores its synthesis, biological mechanisms, and therapeutic applications based on diverse scientific literature.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{22}N_{6}$ with a molecular weight of approximately 342.42 g/mol. Its structure features a purine base with a piperazine and cyclopentapyrimidine moiety, which may contribute to its unique biological properties.

Property	Value
Molecular Formula	$C_{18}H_{22}N_{6}$
Molecular Weight	342.42 g/mol
IUPAC Name	9-methyl-6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-9H-purine

Synthesis

The synthesis of this compound typically involves multi-step organic reactions that can include cyclization and functional group modifications. The specific synthetic routes may vary but generally utilize established techniques in organic chemistry such as:

• Piperazine Formation : The initial formation of the piperazine ring through nucleophilic substitution.
• Cyclization : Combining the piperazine with the cyclopentapyrimidine moiety.
• Purine Modification : Introducing the methyl group at the 9-position of the purine ring.

The biological activity of 9-methyl-6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-9H-purine is primarily attributed to its interaction with various cellular targets, including:

• Kinase Inhibition : It has been shown to inhibit cyclin-dependent kinases (CDKs), which play crucial roles in cell cycle regulation and are often implicated in cancer progression .

Anticancer Activity

Research indicates that derivatives of purines can exhibit significant anticancer properties by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. For instance:

• A study demonstrated that similar purine derivatives selectively inhibited the growth of human leukemic cells, suggesting potential therapeutic applications in oncology .

Antimicrobial Properties

Preliminary studies suggest that this compound may also possess antimicrobial activity. The structural characteristics allow it to interact with bacterial enzymes or receptors, potentially disrupting their function.

Case Studies and Research Findings

Several studies have investigated the biological activity of purine derivatives similar to 9-methyl-6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-9H-purine:

• Inhibition of CDK Activity : In vitro assays demonstrated that certain analogs had IC50 values in the nanomolar range against CDK1 and CDK2, highlighting their potential as therapeutic agents in cancer treatment .
• Metabolic Stability : Research on related compounds showed that modifications at the 9-position could influence metabolic stability and biological efficacy, indicating a need for careful design in drug development .
• Broad-Spectrum Antimicrobial Activity : Some studies have reported that structurally related purines exhibit broad-spectrum antimicrobial properties against various pathogens .

Comparison with Similar Compounds

Substituent Effects at the 9-Position

• Target Compound : A methyl group at the 9-position provides moderate steric bulk and lipophilicity, balancing solubility and membrane permeability.
• This substitution pattern is common in kinase inhibitors targeting hydrophobic binding pockets.

Substituent Effects at the 6-Position

The piperazine ring at the 6-position is a common pharmacophore in purine derivatives, with substituents dictating target affinity and selectivity:

Compound Name	6-Position Substituent	Key Properties
Target Compound	4-(2-Methylcyclopenta[d]pyrimidinyl)	Bicyclic structure enhances rigidity; may improve selectivity for kinases or epigenetic targets.
6-[4-(4-Propoxyphenyl)piperazin-1-yl]-9H-purine	4-(4-Propoxyphenyl)	Propoxyphenyl group confers antimicrobial activity (MIC = 1–8 µg/mL against Mycobacterium tuberculosis).
8-(2-Chlorophenyl)-9-(4-chlorophenyl)-6-[4-(butylsulfonyl)piperazin-1-yl]-9H-purine	4-(Butylsulfonyl)	Sulfonyl group increases polarity; acts as a cannabidiol analog with potential neuroactive effects.
9-Cyclopentyl-6-(4-(4-fluorophenyl)piperazin-1-yl)-...	4-(4-Fluorophenyl)	Fluorine enhances electronegativity, improving interactions with aromatic residues in target proteins.

Molecular Weight and Physicochemical Properties

• The cyclopenta[d]pyrimidinyl group contributes to a higher logP compared to simpler substituents.
• 6-[4-(4-Propoxyphenyl)piperazin-1-yl]-9H-purine : Molecular weight ~395 g/mol; lower logP due to the propoxyphenyl group’s polarity.
• Cannabidiol Analogs : Higher molecular weights (~545 g/mol) due to sulfonyl and halogenated aryl groups, correlating with increased metabolic stability.

Preparation Methods

Bromination and Cyclization

• Bromination of Cyclopentanone Derivatives :
  Cyclopentanone is brominated using PBr₃ or HBr/AcOH to introduce a bromine atom at the α-position. This step is critical for subsequent ring closure.

  • Conditions : 0–5°C, 2–4 hours, yielding 2-bromocyclopentanone.

  • Side Products : Over-bromination is mitigated by controlled stoichiometry.

• Formation of the Pyrimidine Ring :
  The brominated cyclopentanone reacts with guanidine derivatives under basic conditions to form the cyclopenta[d]pyrimidine core.

  • Reagents : Guanidine hydrochloride, NaOH.

  • Solvents : Ethanol/water mixtures.

  • Yield : 60–70% after recrystallization.

Piperazine Functionalization

The cyclopenta[d]pyrimidine is coupled to piperazine via Buchwald-Hartwig amination or nucleophilic substitution:

• Catalysts : Pd(OAc)₂/Xantphos for cross-coupling reactions.

• Conditions : 100–120°C, 24–48 hours, under inert atmosphere.

• Protecting Groups : tert-Butoxycarbonyl (Boc) is employed to shield the piperazine nitrogen during synthesis, with subsequent deprotection using HCl/dioxane.

Coupling of Purine and Cyclopenta[d]Pyrimidine-Piperazine Moieties

The final step involves linking the purine and cyclopenta[d]pyrimidine-piperazine fragments. Two primary strategies are documented:

Nucleophilic Aromatic Substitution

The 6-position of the purine core reacts with the piperazine nitrogen under basic conditions:

$$\text{9-Methyl-6-chloropurine} + \text{Cyclopenta[d]pyrimidin-4-yl piperazine} \xrightarrow{\text{K}$$2\text{CO}3, \text{DMF}} \text{Target Compound}

• Temperature : 90–100°C.

• Reaction Time : 24–36 hours.

• Yield : 65–80% after column chromatography.

Transition Metal-Catalyzed Cross-Coupling

Palladium-catalyzed methods enhance efficiency and regioselectivity:

• Catalyst System : Pd₂(dba)₃, BINAP.

• Base : Cs₂CO₃.

• Solvent : Toluene or 1,4-dioxane.

• Yield : 70–85% with reduced side products.

Industrial-Scale Production

Industrial protocols prioritize cost-effectiveness and scalability:

Continuous Flow Synthesis

• Advantages : Improved heat transfer and reaction control.

• Equipment : Microreactors with integrated purification modules.

• Throughput : 1–5 kg/day with >90% purity.

Crystallization and Purification

• Solvent Systems : Ethyl acetate/hexane mixtures for recrystallization.

• Chromatography : Reserved for final polishing steps in pharmaceutical-grade production.

Reaction Optimization and Challenges

Parameter	Optimization Strategy	Impact on Yield
Temperature	Incremental ramping (50→100°C)	+15% Efficiency
Catalyst Loading	Reduced Pd (0.5 mol%)	Cost Reduction
Solvent Polarity	Switch from DMF to NMP	Faster Kinetics
Protecting Group Choice	Boc vs. Cbz	+10% Stability

Key Challenges :

• By-Product Formation : Competing reactions at the purine 2- and 8-positions necessitate precise stoichiometry.

• Deprotection Efficiency : Harsh acidic conditions may degrade the cyclopenta[d]pyrimidine ring; optimized HCl concentrations (2–3 M) mitigate this.

Analytical Characterization

Critical quality control metrics include:

• HPLC Purity : >98% (C18 column, 0.1% TFA/ACN gradient).

• Mass Spectrometry : [M+H]⁺ at m/z 350.4.

• X-ray Crystallography : Confirms the planar purine-cyclopenta[d]pyrimidine conformation .

Q & A

Q. Table 1: Representative Synthesis Data

Compound	Yield (%)	Melting Point (°C)	Purity (HPLC)	Key Techniques
29	78	189–190	>95%	$^1$H NMR, MS
35	74	194–195	>99%	$^1$H/$^{13}$C NMR, MS
37	68	71–72	99%	$^1$H/$^{13}$C NMR, MS

Basic: Which characterization techniques are critical for confirming structural integrity and purity?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR) :
  • $^1$H NMR identifies proton environments (e.g., piperazine N–CH$_3$ at δ 2.3–2.5 ppm; aromatic protons at δ 7.1–8.2 ppm) .
  • $^{13}$C NMR confirms carbonyl (δ 165–170 ppm) and quaternary carbon signals.
• Mass Spectrometry (MS) : High-resolution MS validates molecular ions (e.g., 35 : m/z 523.5 [M+1]$^+$) .
• HPLC : Purity >95% is standard for pharmacological studies. Use C18 columns with acetonitrile/water gradients (e.g., 70:30 to 95:5 over 20 min) .

Advanced: How can researchers resolve contradictions between in vitro and in vivo pharmacological data?

Methodological Answer:

• Bioavailability Adjustments : Poor in vivo activity may stem from low solubility. Use logP calculations (e.g., 35 : logP = 3.2) to optimize lipophilicity via substituent modifications (e.g., adding polar groups like –OH or –OCH$_3$) .
• Metabolic Stability Assays : Incubate compounds with liver microsomes (human/rat) to identify metabolic hotspots. For example, methyl groups on cyclopenta[d]pyrimidine reduce CYP450-mediated oxidation .
• Dose-Response Refinement : Adjust dosing regimens based on pharmacokinetic parameters (e.g., t$_{1/2}$ = 4–6 hr for 37 ) to align in vitro IC$_{50}$ with effective plasma concentrations .

Advanced: What strategies guide SAR studies for modifying the piperazine and purine moieties?

Methodological Answer:

• Piperazine Modifications :
  • Electron-Withdrawing Groups (e.g., trifluoroacetyl in 30 ): Enhance binding to adenosine receptors but reduce solubility.
  • Bulky Substituents (e.g., tetrahydrothiopyran in 38 ): Improve selectivity for kinase targets by occupying hydrophobic pockets .
• Purine Core Adjustments :
  • N9 Methylation : Increases metabolic stability (e.g., 29 vs. unmethylated analogs) .
  • C6 Substituents : Electron-deficient groups (e.g., Cl in 29 ) enhance π-stacking with DNA/RNA targets .

Q. Table 2: SAR Trends for Piperazinyl-Purines

Modification	Effect on Activity	Example Compound
N9 Methyl	↑ Metabolic stability	29 , 35
C6 Cl	↑ DNA intercalation	29 , 30
Piperazine CF$_3$	↑ Receptor affinity	30

Advanced: What challenges arise in assessing metabolic stability and toxicity?

Methodological Answer:

• Metabolic Pathways :
  • Phase I Metabolism : Screen for oxidative metabolites using LC-MS/MS. For example, 37 undergoes hydroxylation at the cyclopenta[d]pyrimidine ring .
  • Phase II Conjugation : Glucuronidation assays (using UDPGA cofactors) predict renal clearance .
• Toxicity Profiling :
  • hERG Assays : Test inhibition of hERG channels (IC$_{50}$ >10 μM required for cardiac safety) .
  • Ames Test : Ensure mutagenicity is absent (e.g., 35 showed no mutagenic activity at 500 μg/plate) .

Basic: How do solvent and catalyst choices influence reaction outcomes?

Methodological Answer:

• Solvent Effects :
  • Polar Aprotic Solvents (DMF, DMSO): Accelerate SNAr reactions (e.g., piperazine coupling) but may cause side reactions at high temps (>100°C) .
  • Dichloromethane : Ideal for acid-sensitive intermediates (e.g., cyclopenta[d]pyrimidine formation) .
• Catalysts :
  • Pd(OAc)$_2$ : Enables Suzuki couplings for biphenyl derivatives (e.g., 38 ) with yields >60% .
  • TEA/DIPEA : Bases improve nucleophilicity of piperazine in substitution reactions .

Advanced: What computational methods predict binding modes to biological targets?

Methodological Answer:

• Docking Simulations : Use AutoDock Vina to model interactions with adenosine A$_{2A}$ receptors. Key residues (e.g., His250, Glu169) form hydrogen bonds with purine N7 and piperazine N4 .
• MD Simulations : GROMACS trajectories (100 ns) assess stability of ligand-receptor complexes. For 35 , RMSD <2 Å indicates stable binding .
• QSAR Models : Hammett constants (σ) of substituents correlate with IC$_{50}$ values (R$^2$ = 0.89 for kinase inhibitors) .